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Basic Property Comparison

The table below summarizes the fundamental chemical properties of these two enantiomers.

Property Fmoc-L-Arg(NO₂)-OH Fmoc-D-Arg(NO₂)-OH

CAS Number 58111-94-7 [1] Information available (PubChem CID 15940437), specific
CAS not confirmed in search results

Molecular
Formula

C₂₁H₂₃N₅O₆ [1] C₂₁H₂₃N₅O₆ (enantiomer) [2]

Molecular
Weight

441.44 g/mol [1] 441.44 g/mol (enantiomer)

Appearance Powder [1] Information missing

Purity (HPLC) Available (commercial

product) [1]

Information missing

Specific
Rotation

Information missing Information missing
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Property Fmoc-L-Arg(NO₂)-OH Fmoc-D-Arg(NO₂)-OH

Storage Desiccate at -20°C [1] Information missing

Biological Activity and Research Applications

The core difference between these enantiomers lies in their biological activity and interaction with

biological systems, driven by their chirality. This is critically important in drug development.

Role in Peptide Synthesis: Both compounds are Fmoc-protected amino acids used in solid-phase
peptide synthesis (SPPS). The Fmoc group protects the alpha-amino group and is cleanly removed

with base, such as piperidine [3]. The nitro group (NO₂) protects the guanidino side chain of arginine
[1].

Significance of Chirality: In a key study investigating inhibitors of neuronal nitric oxide synthase
(nNOS), researchers found that the chirality of the amino acid is crucial for activity [4]. A dipeptide

inhibitor containing D-nitroarginine (D-ArgNO₂) was identified as a highly selective inhibitor of nNOS
over the inducible isoform (iNOS) [4]. This highlights that the D-enantiomer can produce distinct and

sometimes therapeutically desirable biological effects compared to its L-form.

The diagram below illustrates how the different enantiomers lead to divergent biological outcomes in this

specific research context.

Fmoc-L-Arg(NO₂)-OH

Forms standard
L-configured peptides

Fmoc-D-Arg(NO₂)-OH

Key component of selective
nNOS inhibitor  [4]

Differing biological activity,
conformation  [4]

High selectivity for neuronal (nNOS)
over inducible (iNOS) isoform  [4]

Click to download full resolution via product page

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.biocrick.com/Fmoc-Arg-NO2-OH-BCC2596.html
https://en.wikipedia.org/wiki/Fluorenylmethyloxycarbonyl_protecting_group
https://www.biocrick.com/Fmoc-Arg-NO2-OH-BCC2596.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2517862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2517862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2517862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2517862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2517862/
https://www.smolecule.com/products/s735168?utm_src=pdf-body-img
https://www.smolecule.com/products/s735168?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Synthesis and Handling Considerations

The synthesis of these building blocks involves introducing two protecting groups to the parent arginine.

Fmoc Protection: The Fmoc group is typically introduced to the amino acid using reagents like

Fmoc-Cl (Fmoc-chloride) or Fmoc-OSu (Fmoc-succinimidyl carbonate) in the presence of a base [3].
Nitro Protection: The guanidino side chain is protected with a nitro group, though the specific

protocol is not detailed in the search results.
General Considerations: The purity of Fmoc-amino acids is critical for successful peptide synthesis.

Impurities like free amino acid, acetic acid, or dipeptide impurities can lead to double insertions, chain
termination, and failed syntheses [5]. It is recommended to use high-purity building blocks and store

them at -20°C in a desiccator to maintain stability [6] [1].

Key Insights for Researchers

Orthogonal Protection: The Fmoc group is base-labile, making it fully orthogonal to acid-labile
protecting groups like Boc (tert-butyloxycarbonyl) and side-chain protecting groups stable to base,

such as Pbf. This allows for complex peptide synthesis strategies [5] [7].
Chirality Defines Function: The choice between D- and L-enantiomers is not merely a chemical

detail but a fundamental design parameter. As demonstrated in nNOS inhibitor research, the D-
enantiomer can confer superior selectivity and potency, which is critical for developing research tools

and therapeutic agents [4].
Quality is Critical: For reliable and reproducible peptide synthesis, especially in regulated

environments, the use of Fmoc-amino acids with stringent specifications—including high HPLC purity
(≥99.5%), low free amino acid content (≤0.2%), and defined enantiomeric purity (≥99.8%)—is highly

recommended [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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